Cas no 20951-24-0 (1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone)

1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone structure
20951-24-0 structure
Product Name:1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone
CAS No:20951-24-0
MF:C9H10O4S
MW:214.238301753998
CID:910838
PubChem ID:12791432
Update Time:2025-04-19

1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone
    • 1-(2-hydroxy-5-methanesulfoylphenyl)ethanone
    • 2-Hydroxy-5-mercapto-benzoesaeure
    • 2-hydroxy-5-mercaptobenzoic acid
    • 2'-hydroxy-5'-methanesulfonylacetophenone
    • 3-carboxy-4-hydroxy-thiophenol
    • 5-Mercapto-salicylsaeure
    • Benzoic acid,2-hydroxy-5-mercapto
    • 20951-24-0
    • DA-18297
    • SYZWZDYJQTYOBA-UHFFFAOYSA-N
    • 1-(2-Hydroxy-5-methanesulfoyl-phenyl)ethanone
    • 1-(2-hydroxy-5-methylsulfonylphenyl)ethanone
    • 2-acetyl-4-(methylsulfonyl)phenol
    • 1-(2-hydroxy-5-methanesulfonyl-phenyl)-ethanone
    • 1-(2-hydroxy-5-(methylsulfonyl)phenyl)ethanone
    • SCHEMBL1577295
    • Inchi: 1S/C9H10O4S/c1-6(10)8-5-7(14(2,12)13)3-4-9(8)11/h3-5,11H,1-2H3
    • InChI Key: SYZWZDYJQTYOBA-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC(=C(C(C)=O)C=1)O)(=O)=O

Computed Properties

  • Exact Mass: 214.03000
  • Monoisotopic Mass: 214.02997997g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • PSA: 79.82000
  • LogP: 2.07910

1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

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